Cas no 1805187-90-9 (1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene)

• Product Name: 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene
• CAS No: 1805187-90-9
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5038480
• Update Time: 2025-06-29

1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-2-5-3-4-6(9)8(7(5)10)11(12)13/h3-4H,2H2,1H3
• InChI Key： OHUIWHIRTJFDCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1[N+](=O)[O-])F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene

Professional Introduction to 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene (CAS No. 1805187-90-9)

1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene, with the chemical formula C₈H₇BrFNO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic heterocyclic compound features a bromine atom, an ethyl group, a fluorine atom, and a nitro group, making it a versatile intermediate for various chemical transformations. The presence of these functional groups allows for diverse reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes, which are crucial in the development of novel pharmaceuticals and agrochemicals.

The compound's unique structure has garnered attention in recent years due to its potential applications in medicinal chemistry. Specifically, the combination of a bromine substituent and a nitro group facilitates its use as a precursor in Suzuki-Miyaura cross-coupling reactions, enabling the formation of biaryl structures that are prevalent in many bioactive molecules. Additionally, the fluorine atom can influence the electronic properties of the aromatic ring, making it an attractive candidate for designing molecules with enhanced metabolic stability and improved pharmacokinetic profiles.

Recent studies have highlighted the role of 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. For instance, researchers have demonstrated its utility in constructing substituted biphenyl derivatives known to exhibit potent inhibitory activity against various kinases. The nitro group can be reduced to an amine, which can then be further functionalized to introduce additional pharmacophores. This adaptability makes it a valuable building block for drug discovery programs.

In addition to its pharmaceutical applications, 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene has shown promise in materials science. The electron-withdrawing nature of the nitro group and the electron-donating effect of the ethyl group contribute to its utility as an intermediate in the synthesis of organic semiconductors and liquid crystals. These materials are essential for developing advanced electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The bromine atom also provides a handle for further modifications via metal-catalyzed reactions, allowing for precise control over molecular architecture.

The synthesis of 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene typically involves nitration followed by bromination and subsequent ethylation or fluorination steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. For example, catalytic fluorination techniques have been optimized to introduce fluorine atoms with high selectivity, minimizing unwanted byproducts. Such improvements are crucial for industrial applications where cost-effectiveness and environmental sustainability are paramount.

From a research perspective, the compound's reactivity has been extensively studied to understand its role in various chemical pathways. Computational chemistry approaches have been employed to model its interactions with transition metals and other reagents, providing insights into reaction mechanisms. These studies not only enhance our understanding of organic transformations but also aid in designing more efficient synthetic routes. Additionally, green chemistry principles have been integrated into its synthesis to minimize hazardous waste and energy consumption.

The impact of 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene extends beyond academic research into industrial applications. Pharmaceutical companies have leveraged its structural features to develop novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. The ability to modify its core structure allows for rapid screening of analogs with improved efficacy and reduced side effects. Furthermore, agrochemical researchers have explored its derivatives as potential herbicides and fungicides due to their ability to disrupt essential biological pathways in pests.

In conclusion, 1-Bromo-4-ethyl-3-fluoro-2-nitrobenzene (CAS No. 1805187-90-9) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in drug discovery and material development. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.